4-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-chloro-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H18ClN3OS/c1-12-3-8-18(13(2)9-12)24-19(16-10-26-11-17(16)23-24)22-20(25)14-4-6-15(21)7-5-14/h3-9H,10-11H2,1-2H3,(H,22,25)
• InChI Key: ITXFGBZFRPPSFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C20H18ClN3OS
• Molecular Weight: 383.9 g/mol
• CAS No.: 396719-96-3

Description

4-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a sophisticated synthetic compound designed for research applications, belonging to the class of thieno[3,4-c]pyrazole derivatives. These heterocyclic compounds are of significant interest in medicinal chemistry due to their potential to interact with a range of biological targets. The structure combines a thieno[3,4-c]pyrazole core with a 2,4-dimethylphenyl substituent and a chlorinated benzamide group, a configuration known to contribute to notable biological activity and binding affinity. This compound is primarily investigated for its potential in pharmaceutical development. Structurally analogous compounds within the thieno[3,4-c]pyrazole family have demonstrated a range of pharmacological properties in preclinical research, including anti-inflammatory and anti-tumor activities . Related patents describe benzamide derivatives as inhibitors of specific biological targets, such as the P2X7 receptor, which is implicated in inflammatory conditions like rheumatoid arthritis, osteoarthritis, and other immune-mediated disorders . Another patent highlights substituted pyrazolyl compounds for the treatment of inflammation, underscoring the therapeutic relevance of this chemical class . The presence of the chloro and dimethyl substituents is a strategic feature designed to modulate the molecule's electronic properties, solubility, and metabolic stability, thereby optimizing its interaction with enzymatic pockets or receptors . As a research chemical, 4-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide serves as a critical building block and a probe for studying biochemical pathways. It is intended for use in in vitro assays and biological studies to elucidate mechanisms of action and to explore structure-activity relationships (SAR). Researchers utilize this compound in high-throughput screening, target validation, and as a lead structure for the development of novel therapeutic agents. This product is supplied for non-human research applications only. It is strictly for laboratory use and is not intended for diagnostic, therapeutic, or any veterinary purposes. Handling should be performed by qualified professionals in a controlled laboratory setting.

Biological Activity

4-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a compound of interest due to its potential biological activities, particularly in the realm of pharmacology. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, structure-activity relationships (SAR), and documented case studies.

Synthesis and Chemical Structure

The synthesis of 4-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide has been reported through various methods. The compound is typically synthesized via a multi-step process involving the formation of the thieno[3,4-c]pyrazole moiety followed by acylation to introduce the benzamide group. The overall yield and purity are critical for ensuring biological efficacy.

Antitumor Activity

Studies have shown that pyrazole derivatives exhibit significant antitumor properties. For instance, compounds similar to 4-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide have been evaluated for their ability to inhibit various cancer cell lines. The compound's structure suggests potential activity against targets like BRAF(V600E) and EGFR due to its ability to interfere with kinase signaling pathways .

Anti-inflammatory Effects

Research indicates that pyrazole derivatives can also possess anti-inflammatory properties. The mechanism often involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. In vitro studies have demonstrated that related compounds can reduce nitric oxide production in macrophages stimulated by lipopolysaccharides (LPS), indicating a potential for therapeutic applications in inflammatory diseases .

Antibacterial and Antifungal Activity

The compound has shown promise in antibacterial and antifungal assays. A series of pyrazole derivatives were tested against several pathogenic strains, with some exhibiting moderate to excellent inhibitory effects on mycelial growth . The structure of 4-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide suggests it may interact with bacterial cell membranes or inhibit essential metabolic pathways.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Modifications at various positions on the pyrazole ring or the benzamide moiety can significantly alter potency and selectivity against specific biological targets. For example:

Modification	Effect on Activity
Addition of halogens	Increased potency against cancer cells
Variation in alkyl groups	Altered solubility and bioavailability
Substitution on benzamide	Enhanced anti-inflammatory properties

Case Studies

Several studies have documented the effects of similar compounds:

• Antitumor Study : A derivative showed significant inhibition of cell proliferation in BRAF-mutant melanoma cells with an IC50 value in the low micromolar range.
• Anti-inflammatory Assessment : In a murine model of arthritis, a related compound reduced swelling and joint damage significantly compared to controls.
• Antifungal Evaluation : A series of pyrazole carboxamides were tested against Candida species with some compounds showing higher efficacy than standard antifungal agents.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues and Substituent Effects

The compound’s structural analogues differ primarily in substituents on the benzamide and thienopyrazole moieties. Below is a comparative analysis of three closely related derivatives:

Compound Name	Benzamide Substituent	Thienopyrazole Substituent	Molecular Formula	CAS No./Identifier
4-Chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide (Target)	4-Cl	2-(2,4-dimethylphenyl)	C₂₁H₁₉ClN₃OS	Not explicitly provided
4-Bromo-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide	4-Br	2-(4-methylphenyl)	C₂₀H₁₇BrN₃O₂S	958587-45-6
2-(2,4-Dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-amine (Precursor)	–NH₂	2-(2,4-dimethylphenyl)	C₁₃H₁₅N₃S	Not explicitly provided

Discussion of Structural and Functional Differences

Halogen Substitution (Cl vs. However, the bromo derivative’s increased molecular weight (436.29 g/mol vs. 396.91 g/mol) may reduce solubility .

Phenyl Ring Substitution (2,4-Dimethyl vs. 4-Methyl):

• The 2,4-dimethylphenyl group in the target compound introduces steric hindrance and enhanced lipophilicity compared to the 4-methylphenyl group in the bromo analogue. This could influence binding pocket accessibility in enzymatic assays or receptor-ligand interactions .

Functional Group Variation (Benzamide vs. Amine): The precursor compound (2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-amine) lacks the benzamide moiety, replacing it with an amine group. This difference drastically alters hydrogen-bonding capacity and electronic distribution, likely reducing its stability and bioavailability compared to the target compound .

Research Findings and Hypothetical Implications

• Bioactivity: The chloro and bromo derivatives may exhibit divergent binding affinities in targets sensitive to halogen size (e.g., kinase inhibitors). The bromo-substituted compound could show stronger inhibition but poorer pharmacokinetics due to reduced solubility.
• Synthetic Feasibility: The synthesis route for the target compound (involving condensation of hydrazine derivatives with carbonyl precursors, as seen in ) may yield higher purity compared to bromo analogues, where bromination steps could introduce side products.
• Thermodynamic Stability: The 2,4-dimethylphenyl group in the target compound likely enhances thermal stability over the 4-methylphenyl analogue due to increased steric protection of the thienopyrazole core.